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Compound of Interest

Compound Name: 2-Naphthol-D8

Cat. No.: B1472737

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data, handling procedures,
and metabolic profile of 2-Naphthol-D8. Given the limited availability of specific safety data for
the deuterated form, this document leverages the comprehensive information available for its
non-deuterated analogue, 2-Naphthol, which is considered a reliable proxy for assessing its
toxicological and safety characteristics. All quantitative data has been summarized for clarity,
and key procedural workflows are visualized to ensure safe laboratory practices.

Core Safety and Physical Data

The safety profile of 2-Naphthol-D8 is primarily derived from the data available for 2-Naphthol.
The deuteration is not expected to significantly alter the chemical's primary hazards.

Physical and Chemical Properties
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Property Value Source
CAS Number 78832-61-8 LGC Standards[1]
Molecular Formula C10DsO LGC Standards[1]
Molecular Weight 152.22 g/mol CDN Isotopes|2]
Appearance White to tan solid CymitQuimica[3]
Melting Point 121-123 °C Wikipedia[4]
Boiling Point 285 °C Wikipedia[4]
Solubility in Water 0.74 g/L Wikipedia[4]
European Chemicals
log Pow (Octanol/Water) 201-284
Agency[5]
Toxicological Data (for 2-Naphthol)
Endpoint Value Species Route Source
European
LD50 (Oral) 1320 mg/kg Rat Oral Chemicals
Agency[5]
European
LC50 (Inhalation) > 0.9 mg/L Rat Inhalation Chemicals
Agency

Hazard Identification and Classification

2-Naphthol is classified as harmful if swallowed or inhaled and is very toxic to aquatic life.[6]
The GHS hazard statements for 2-Naphthol are:

e H302: Harmful if swallowed.[7]
e H332: Harmful if inhaled.[7]

e H400: Very toxic to aquatic life.[7]
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Signal Word: Warning[7]

Experimental Protocols and Handling

Detailed experimental protocols for the toxicological assessment of 2-Naphthol-D8 are not
publicly available. The data presented is based on standardized OECD guidelines for chemical

safety testing performed on 2-Naphthol.

Safe Handling and Storage

e Handling: Use only in a well-ventilated area or under a chemical fume hood.[6] Avoid
breathing dust.[6] Prevent contact with skin and eyes by wearing appropriate personal
protective equipment (PPE), including gloves and safety glasses.[8]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[6] The
compound is light-sensitive and should be protected from light.[8]

Spill Management Workflow

In the event of a spill, the following workflow should be initiated to ensure safety and proper

cleanup.

Initial Response Containment & Cleanup
||||||

Click to download full resolution via product page

Workflow for handling a chemical spill of 2-Naphthol-D8.

Metabolic Pathway

The metabolism of 2-Naphthol primarily occurs in the liver and involves two main phases.
Phase | metabolism is mediated by cytochrome P450 enzymes, followed by Phase Il
conjugation reactions to increase water solubility and facilitate excretion.
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Phase | Metabolism

Naphthalene, the parent compound, is metabolized by cytochrome P450 enzymes, with
CYP3A4 being particularly effective in producing 2-Naphthol.[1] 2-Naphthol itself can undergo
further hydroxylation to form dihydroxynaphthalenes.[1]

Phase Il Conjugation

The primary routes for Phase 1l metabolism of 2-Naphthol are glucuronidation and sulfation.[9]
These reactions are catalyzed by UDP-glucuronosyltransferases (UGTs) and sulfotransferases

(SULTs), respectively.[5][10]

Phase | Metabolism
(CYP3A4)

2-Naphthol-D8
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Simplified metabolic pathway of 2-Naphthol.

Conclusion

This guide provides essential safety and handling information for 2-Naphthol-D8 for use by
researchers and professionals in drug development. By understanding the physical properties,
toxicological data, and metabolic pathways, users can handle this compound safely and
effectively in a laboratory setting. Adherence to the outlined safety protocols and spill
management procedures is critical to minimize risk.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Naphthol-D8: A Comprehensive Safety and Handling
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1472737#2-naphthol-d8-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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